Cas no 69155-80-2 (7-Bromo-4-oxo-4H-chromene-3-carbaldehyde)
69155-80-2 structure
Product Name:7-Bromo-4-oxo-4H-chromene-3-carbaldehyde
CAS No:69155-80-2
MF:C10H5BrO3
MW:253.048902273178
CID:58936
PubChem ID:12634091
Update Time:2025-04-18
7-Bromo-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde
- 4H-1-Benzopyran-3-carboxaldehyde, 7-bromo-4-oxo-
- 7-bromo-4-oxochromene-3-carbaldehyde
- 3-Formyl-7-bromochromone
- 7-Bromchromon-3-aldehyd
- 7-bromo-4-oxo-1-benzopyran-3-carboxaldehyde
- 7-Bromo-4-oxo-4H-chromene-3-carboxaldehyde
- 7-Bromochromone-3-aldehyde
- 7-Bromochromone-3-carboxaldehyde
- 7-Bromo-4-oxo-4H-1-benzopyran-3-carboxaldehyde
- Z1269169099
- 7-bromanyl-4-oxidanylidene-chromene-3-carbaldehyde
- DTXSID20505123
- 69155-80-2
- A836372
- EN300-172202
- 7-Bromo-4-oxo-4H-1-benzopyran-3-carbaldehyde
- F70300
- SCHEMBL19182133
- MFCD11042698
- CS-0236668
- AKOS022664871
- SY159803
- HS-7849
-
- MDL： MFCD11042698
- Inchi： 1S/C10H5BrO3/c11-7-1-2-8-9(3-7)14-5-6(4-12)10(8)13/h1-5H
- InChI Key： RHZCLJVPYDQHRZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(C(C=O)=COC=2C=1)=O
Computed Properties
- Exact Mass: 251.94200
- Monoisotopic Mass: 251.942
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.835
- Melting Point: 200-205 °C
- Boiling Point: 365.7 °C at 760 mmHg
- Flash Point: 365.7 °C at 760 mmHg
- PSA: 47.28000
- LogP: 2.36800
7-Bromo-4-oxo-4H-chromene-3-carbaldehyde Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Bromo-4-oxo-4H-chromene-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM293355-1g |
7-Bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 97% | 1g |
$1112 | 2024-07-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 732923-250MG |
7-Bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 250MG |
￥893.97 | 2022-02-24 | ||
| Enamine | EN300-172202-0.05g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 0.05g |
$66.0 | 2023-09-20 | |
| Enamine | EN300-172202-0.1g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 0.1g |
$98.0 | 2023-09-20 | |
| Enamine | EN300-172202-0.25g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 0.25g |
$142.0 | 2023-09-20 | |
| Enamine | EN300-172202-0.5g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 0.5g |
$271.0 | 2023-09-20 | |
| Enamine | EN300-172202-1.0g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 1g |
$371.0 | 2023-05-06 | |
| Enamine | EN300-172202-2.5g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 2.5g |
$726.0 | 2023-09-20 | |
| Enamine | EN300-172202-5.0g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 5g |
$1075.0 | 2023-05-06 | |
| Enamine | EN300-172202-10.0g |
7-bromo-4-oxo-4H-chromene-3-carbaldehyde |
69155-80-2 | 95% | 10g |
$1593.0 | 2023-05-06 |
7-Bromo-4-oxo-4H-chromene-3-carbaldehyde Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
69155-80-2 (7-Bromo-4-oxo-4H-chromene-3-carbaldehyde) Related Products
- 17422-74-1(4-Oxo-4H-chromene-3-carbaldehyde)
- 42059-75-6(6,8-dimethyl-3-formylchromone)
- 42059-81-4(6-methyl-4-oxo-4H-chromene-3-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
